Peroxybenzoic acids and derivatives
Peroxybenzoic acids and their derivatives are a class of powerful oxidizing agents widely used in organic synthesis due to their strong oxidative capabilities. These compounds, primarily derived from benzoic acid, feature a peroxy group attached to the benzene ring, conferring them with unique reactivity profiles that enable selective oxidation of various functional groups under mild conditions. Common derivatives include mono-, di-, and tri-peroxybenzoates. They are particularly valuable in the chemical industry for their ability to perform selective oxidation reactions without altering other parts of the molecule, making them indispensable tools in the synthesis of fine chemicals, pharmaceuticals, and dyestuffs. The use of peroxybenzoic acids and derivatives is governed by strict safety protocols due to their high reactivity, ensuring both operational efficiency and environmental sustainability.

Structure | Chemical Name | CAS | MF |
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Benzenecarboperoxoicacid, tert-hexyl ester | 124350-67-0 | C13H18O3 |
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Benzenecarboperoxoicacid, 3-methyl-, 1,1'-(1,1,4,4-tetramethyl-1,4-butanediyl) ester | 106519-15-7 | C24H30O6 |
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p-tert-butylperbenzoic acid | 1711-40-6 | C11H14O3 |
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1,2-Benzenedicarboperoxoicacid, 1,2-bis(1,1-dimethylethyl) ester | 2155-71-7 | C16H22O6 |
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Dibutyl Benzene-1,2-dicarboperoxoate | 5393-64-6 | C16H22O6 |
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Benzenecarboperoxoic acid, 4-methyl- | 937-21-3 | C8H8O3 |
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Monoperoxyphthalic Acid | 2311-91-3 | C8H6O5 |
Related Literature
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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